rac-(3aR,7aR)-3-(chloromethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole, cis
Overview
Description
Rac-(3aR,7aR)-3-(chloromethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole, cis is a synthetic compound which has been studied for a range of applications in scientific research. This compound is an aromatic heterocyclic compound, which is a type of organic compound that contains both carbon and nitrogen. It is a derivative of benzoxazole and has a unique structure that makes it useful for a range of applications in laboratory research.
Scientific Research Applications
Rac-(3aR,7aR)-3-(chloromethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole, cis has a range of applications in scientific research. This compound has been studied for its potential as an antioxidant and anti-inflammatory agent. It has also been studied for its potential to inhibit the growth of certain types of cancer cells. Additionally, this compound has been studied for its potential to inhibit the growth of certain types of bacteria and fungi. Furthermore, this compound has been studied for its potential to modulate the activity of certain enzymes, such as cytochrome P450.
Mechanism of Action
The mechanism of action of Rac-(3aR,7aR)-3-(chloromethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole, cis is not yet fully understood. However, it is believed that this compound may act as an antioxidant by scavenging free radicals and preventing oxidative damage. Additionally, this compound may act as an anti-inflammatory agent by inhibiting the release of pro-inflammatory mediators. Furthermore, this compound may act as an antimicrobial agent by inhibiting the growth of certain types of bacteria and fungi. Finally, this compound may act as an enzyme modulator by inhibiting the activity of certain enzymes, such as cytochrome P450.
Biochemical and Physiological Effects
Rac-(3aR,7aR)-3-(chloromethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole, cis has been studied for its biochemical and physiological effects. This compound has been found to have antioxidant and anti-inflammatory effects. Additionally, this compound has been found to have antimicrobial and enzyme modulating effects. Furthermore, this compound has been found to have potential anti-cancer effects.
Advantages and Limitations for Lab Experiments
Rac-(3aR,7aR)-3-(chloromethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole, cis has a number of advantages and limitations for laboratory experiments. The main advantage of this compound is that it can be synthesized in a relatively straightforward manner. Additionally, this compound has a range of potential applications in scientific research. However, there are some limitations associated with this compound. For example, the mechanism of action of this compound is not yet fully understood and further research is needed to elucidate this. Additionally, this compound may have potential side effects which have not yet been fully explored.
Future Directions
There are a number of potential future directions related to Rac-(3aR,7aR)-3-(chloromethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole, cis. These include further research into the mechanism of action of this compound, as well as further research into its potential side effects. Additionally, further research into the potential applications of this compound in scientific research is needed. Furthermore, research into the potential toxicity of this compound is needed. Finally, research into the potential use of this compound in drug development is also needed.
Synthesis Methods
Rac-(3aR,7aR)-3-(chloromethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole, cis can be synthesized by a three-step process. The first step involves the reaction of 3-chloromethyl-1,2-benzoxazole with 2-chloro-N-methyl-4-pyridinamine in an aqueous solution of sodium hydroxide at room temperature. This reaction yields the desired product in good yields. The second step involves the conversion of the intermediate product to the desired compound by the addition of a base. This reaction is carried out in the presence of a catalytic amount of sodium hydroxide. The third step involves the oxidation of the intermediate product to the desired compound using a reagent such as sodium hypochlorite. The reaction is carried out at room temperature and yields the desired compound in good yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3aR,7aR)-3-(chloromethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole, cis involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-dihydro-1H-benzoxazole", "paraformaldehyde", "hydrochloric acid", "sodium hydroxide", "chloromethyl methyl ether", "acetic anhydride", "sodium acetate", "sodium borohydride", "acetic acid", "sodium chloride", "water" ], "Reaction": [ "The synthesis begins with the reaction of 2,3-dihydro-1H-benzoxazole with paraformaldehyde in the presence of hydrochloric acid to form racemic 3,4-dihydro-2H-1,3-benzoxazine.", "The resulting benzoxazine is then treated with sodium hydroxide and chloromethyl methyl ether to form racemic 3-(chloromethyl)-3,4-dihydro-2H-1,3-benzoxazine.", "The next step involves the reaction of the chloromethyl benzoxazine with acetic anhydride and sodium acetate to form racemic 3-(acetyloxymethyl)-3,4-dihydro-2H-1,3-benzoxazine.", "The resulting benzoxazine is then reduced with sodium borohydride in the presence of acetic acid to form racemic (3aR,7aR)-3-(hydroxymethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole.", "Finally, the hydroxymethyl benzoxazole is treated with hydrochloric acid to form the target compound, rac-(3aR,7aR)-3-(chloromethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole, cis." ] } | |
CAS RN |
2648902-03-6 |
Product Name |
rac-(3aR,7aR)-3-(chloromethyl)-3a,4,5,6,7,7a-hexahydro-1,2-benzoxazole, cis |
Molecular Formula |
C8H12ClNO |
Molecular Weight |
173.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
